Cas no 141743-30-8 (Fmoc-N-(2-tert-butoxyethyl)glycine dicyclohexylammonium salt)

• Product Name: Fmoc-N-(2-tert-butoxyethyl)glycine dicyclohexylammonium salt
• CAS No: 141743-30-8
• MF: C₂₃H₂₇NO₅
• MW: 397.464186906815
• CID: 136849
• PubChem ID: 2756166
• Update Time: 2025-06-08

Fmoc-N-(2-tert-butoxyethyl)glycine dicyclohexylammonium salt Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[2-(1,1-dimethylethoxy)ethyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• FMOC,TBUOET-GLY-OH DCHA
• Fmoc-N-(2-tert-butoxyethyl)glycine
• FMOC-N-(2-TERT-BUTOXYETHYL)GLYCINE DCHA,
• N-alpha-(9-FluorenylMethyloxycarbonyl)-N-(2-tert-butoxyethyl)-glycine dicyclohexylaMine
• FMOC-N-(2-TERT-BUTOXYETHYL)-GLYCINE
• FMOC-NHSER(TBU)-OH
• N-α-(9-FLUORENYLMETHYLOXYCARBONYL)-N-(2-TERT-BUTOXYETHYL)-GLYCINE DICYCLOHEXYLAMINE
• N-α-(9-FLUOROENYLMETHYLOXYCARBONYL)-N-(2-TERT-BUTOXYETHYL)-GLYCINE DICYCLOHEXYLAMINE
• 2-[9H-fluoren-9-ylmethoxycarbonyl-[2-[(2-methylpropan-2-yl)oxy]ethyl]amino]acetic Acid
• N-(((9H-fluoren-9-yl)methoxy)carbonyl)-N-(2-(tert-butoxy)ethyl)glycine
• CS-0361965
• 141743-30-8
• AKOS015911294
• 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(2-(tert-butoxy)ethyl)amino)acetic acid
• SCHEMBL5886754
• E70681
• 2-((((9H-fluoren-9-yl)methoxy)carbonyl)(2-tert-butoxyethyl)amino)acetic acid
• Fmoc-N-(2-tert-butoxyethyl)glycine dicyclohexylammonium salt

• Inchi： 1S/C23H27NO5/c1-23(2,3)29-13-12-24(14-21(25)26)22(27)28-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20H,12-15H2,1-3H3,(H,25,26)
• InChI Key： DQKLNGZVBIUOIB-UHFFFAOYSA-N
• SMILES： O(C(N(CC(=O)O)CCOC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 397.18900
• Monoisotopic Mass: 397.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 563.9±43.0 °C at 760 mmHg
• Flash Point: 294.8±28.2 °C
• PSA: 76.07000
• LogP: 4.13720
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Fmoc-N-(2-tert-butoxyethyl)glycine dicyclohexylammonium salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-N-(2-tert-butoxyethyl)glycine dicyclohexylammonium salt

Fmoc-N-(2-tert-butoxyethyl)glycine Dicyclohexylammonium Salt (CAS No. 141743-30-8): A Versatile Building Block for Peptide Synthesis and Drug Discovery

In the rapidly evolving field of peptide chemistry and pharmaceutical research, Fmoc-N-(2-tert-butoxyethyl)glycine dicyclohexylammonium salt (CAS No. 141743-30-8) has emerged as a critical reagent for solid-phase peptide synthesis (SPPS). This Fmoc-protected amino acid derivative is particularly valued for its unique structural features, which enable the incorporation of tert-butoxyethyl side chains into peptide backbones. The dicyclohexylammonium counterion enhances solubility in organic solvents, making it ideal for automated peptide synthesizers.

The growing demand for peptide-based therapeutics has placed compounds like Fmoc-N-(2-tert-butoxyethyl)glycine at the forefront of medicinal chemistry. Recent breakthroughs in GLP-1 receptor agonists and anticancer peptides have driven researchers to explore novel amino acid modifications that improve metabolic stability and bioavailability. This compound's tert-butoxyethyl group serves as a protective moiety that can be selectively cleaved under mild acidic conditions, a feature increasingly important for orthogonal protection strategies in complex peptide architectures.

From a synthetic chemistry perspective, the CAS 141743-30-8 material exhibits several advantages in Fmoc-based SPPS protocols. The dicyclohexylammonium salt form provides excellent crystallinity for purification while maintaining good solubility in DMF and NMP – solvents commonly used in peptide coupling reactions. Analytical data shows consistent high purity (>98% by HPLC), crucial for avoiding deletion sequences in long-chain peptide synthesis, a common challenge in developing therapeutic peptides for diabetes and obesity treatments.

The pharmaceutical industry's shift toward peptide-drug conjugates has further increased the relevance of specialized Fmoc-amino acids. Fmoc-N-(2-tert-butoxyethyl)glycine enables the introduction of ether-containing side chains that can influence peptide conformation and receptor binding affinity. Recent studies suggest such modifications may enhance blood-brain barrier penetration – a hot topic in neurotherapeutic development for conditions like Alzheimer's and Parkinson's diseases.

Quality control specifications for CAS 141743-30-8 typically include rigorous testing for residual solvents, heavy metals, and enantiomeric purity. Advanced analytical techniques like LC-MS and chiral HPLC are employed to verify the structural integrity of this peptide building block. The compound's stability profile allows for long-term storage at -20°C, making it practical for high-throughput screening applications in drug discovery programs.

In the context of green chemistry initiatives, manufacturers have developed improved synthetic routes to Fmoc-N-(2-tert-butoxyethyl)glycine dicyclohexylammonium salt that reduce organic waste and improve atom economy. These processes align with the growing demand for sustainable peptide synthesis methods, particularly in the production of generic peptide APIs where cost-effectiveness and environmental impact are crucial considerations.

The application spectrum of this compound continues to expand beyond traditional peptide therapeutics. Materials scientists are exploring its use in peptide-based biomaterials for tissue engineering, while diagnostic developers utilize it in peptide probes for medical imaging. Its chemical stability and orthogonal reactivity make it particularly valuable for constructing multifunctional peptide conjugates with applications in targeted drug delivery systems.

For researchers working with CAS 141743-30-8, proper handling involves standard peptide synthesis precautions – maintaining anhydrous conditions when storing the powder and using inert atmosphere techniques during weighing. The compound's MSDS indicates typical safety measures for Fmoc-protected amino acids, requiring adequate ventilation and personal protective equipment during laboratory use.

As the peptide therapeutics market projects continued growth exceeding $50 billion by 2027, specialized building blocks like Fmoc-N-(2-tert-butoxyethyl)glycine dicyclohexylammonium salt will remain essential tools for developing next-generation treatments. Its unique combination of protecting group chemistry, solubility properties, and structural versatility positions it as a valuable asset in both academic research and industrial pharmaceutical development pipelines.